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molecular formula C11H9NO2S B1580734 2-(Phenylsulfonyl)pyridine CAS No. 24244-60-8

2-(Phenylsulfonyl)pyridine

Cat. No. B1580734
CAS RN: 24244-60-8
M. Wt: 219.26 g/mol
InChI Key: MPTVNPMFAZVTJG-UHFFFAOYSA-N
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Patent
US06197962B1

Procedure details

First, 10.16 g (145 mmol) of crotonaldehyde and 10.09 g (60.4 mmol) of benzenesulfonyl cyanide were introduced to the same reaction vessel as in Example 1. Toluene (15 ml) were added as the solvent, and the mixture was heated under reflux for 15 hours while agitating at an internal temperature of 110° C. in a nitrogen atmosphere, separating and removing water that was produced. After this solution was cooled to room temperature, the low-boiling components, such as solvent, etc., were removed under reduced pressure and the resulting concentrate was cooled in an ice bath to precipitate crystals. The crystals were filtered with a glass filter and washed with 10 ml of toluene that had been cooled to 5° C. or lower. Then the crystals were dried in vacuo for 2 hours to give 9.11 g of 2-benzenesulfonyl-pyridine as colorless crystals (purity of 90%, yield of 62% based on benzenesulfonyl cyanide).
Name
crotonaldehyde
Quantity
10.16 g
Type
reactant
Reaction Step One
Name
benzenesulfonyl cyanide
Quantity
10.09 g
Type
reactant
Reaction Step One
Name
Toluene
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
2-benzenesulfonyl-pyridine
Yield
62%

Identifiers

REACTION_CXSMILES
[CH:1](=O)/[CH:2]=[CH:3]/[CH3:4].[C:6]1([S:12]([C:15]#[N:16])(=[O:14])=[O:13])[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1>C1(C)C=CC=CC=1>[C:6]1([S:12]([C:15]2[CH:4]=[CH:3][CH:2]=[CH:1][N:16]=2)(=[O:13])=[O:14])[CH:7]=[CH:8][CH:9]=[CH:10][CH:11]=1

Inputs

Step One
Name
crotonaldehyde
Quantity
10.16 g
Type
reactant
Smiles
C(\C=C\C)=O
Name
benzenesulfonyl cyanide
Quantity
10.09 g
Type
reactant
Smiles
C1(=CC=CC=C1)S(=O)(=O)C#N
Step Two
Name
Toluene
Quantity
15 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
110 °C
Stirring
Type
CUSTOM
Details
while agitating at an internal temperature of 110° C. in a nitrogen atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 15 hours
Duration
15 h
CUSTOM
Type
CUSTOM
Details
separating
CUSTOM
Type
CUSTOM
Details
removing water that
CUSTOM
Type
CUSTOM
Details
was produced
TEMPERATURE
Type
TEMPERATURE
Details
After this solution was cooled to room temperature
CUSTOM
Type
CUSTOM
Details
the low-boiling components, such as solvent, etc., were removed under reduced pressure
CONCENTRATION
Type
CONCENTRATION
Details
the resulting concentrate
TEMPERATURE
Type
TEMPERATURE
Details
was cooled in an ice bath
CUSTOM
Type
CUSTOM
Details
to precipitate crystals
FILTRATION
Type
FILTRATION
Details
The crystals were filtered with a glass
FILTRATION
Type
FILTRATION
Details
filter
WASH
Type
WASH
Details
washed with 10 ml of toluene that
TEMPERATURE
Type
TEMPERATURE
Details
had been cooled to 5° C.
CUSTOM
Type
CUSTOM
Details
Then the crystals were dried in vacuo for 2 hours
Duration
2 h

Outcomes

Product
Name
2-benzenesulfonyl-pyridine
Type
product
Smiles
C1(=CC=CC=C1)S(=O)(=O)C1=NC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 9.11 g
YIELD: PERCENTYIELD 62%
YIELD: CALCULATEDPERCENTYIELD 68.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.